2-(4-Bromo-2-fluorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid

• Molecular Formula: C13H15BrFNO4
• Molecular Weight: 348.16 g/mol
• IUPAC Name: 2-(4-bromo-2-fluorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• InChI: InChI=1S/C13H15BrFNO4/c1-13(2,3)20-12(19)16-10(11(17)18)8-5-4-7(14)6-9(8)15/h4-6,10H,1-3H3,(H,16,19)(H,17,18)
• InChI Key: KQMJLHNPUKWFGT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C1=C(C=C(C=C1)Br)F)C(=O)O

Description

2-(4-Bromo-2-fluorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid is an organic compound that features a bromine and fluorine-substituted phenyl ring, a tert-butoxycarbonyl-protected amino group, and an acetic acid moiety. This compound is of interest in organic synthesis and medicinal chemistry due to its potential biological activities and utility as an intermediate in the synthesis of more complex molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Bromo-2-fluorophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid typically involves multiple steps:

Bromination and Fluorination: The starting material, a phenyl ring, undergoes bromination and fluorination to introduce the bromine and fluorine substituents at the 4 and 2 positions, respectively.

Amino Group Protection: The amino group is protected using tert-butoxycarbonyl (Boc) to prevent unwanted reactions during subsequent steps.

Acetic Acid Introduction: The protected amino group is then reacted with a suitable acetic acid derivative to form the final product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental